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For Researchers, Scientists, and Drug Development Professionals

The Angiotensin II Type 2 (AT2) receptor, a key component of the renin-angiotensin system

(RAS), has emerged as a promising therapeutic target for a range of pathological conditions,

including cardiovascular diseases, inflammation, and neuropathic pain. Unlike the well-known

AT1 receptor that mediates most of the classical pressor and pro-inflammatory effects of

Angiotensin II (Ang II), the AT2 receptor is often associated with protective and regenerative

functions.[1][2][3] The development of selective ligands for the AT2 receptor has been

instrumental in elucidating its physiological roles and therapeutic potential. These ligands are

broadly categorized into two main classes: peptide and non-peptide compounds. This guide

provides a comprehensive comparison of these two classes of ligands, supported by

experimental data, to aid researchers in the selection and application of these critical research

tools.

Ligand-Receptor Binding Affinity and Selectivity
The affinity and selectivity of a ligand for its target receptor are paramount for its utility as a

research tool or a therapeutic agent. Both peptide and non-peptide ligands with high affinity

and selectivity for the AT2 receptor have been developed.

Data Presentation: Quantitative Comparison of Ligand Binding Affinities

The following table summarizes the binding affinities (Ki, IC50, or Kd values) of representative

peptide and non-peptide ligands for the AT2 and AT1 receptors. Lower values indicate higher
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binding affinity. The selectivity ratio (AT1/AT2) indicates the preference of the ligand for the AT2

receptor over the AT1 receptor.

Ligand
Class

Ligand
AT2
Receptor
Affinity

AT1
Receptor
Affinity

Selectivity
(AT1/AT2)

Reference

Peptide Angiotensin II
5.22 x 10⁻⁹ M

(IC50)

7.92 x 10⁻¹⁰

M (IC50)
0.15 [4]

CGP 42112A
0.07-0.3 nM

(Kd)
>1000 nM >3333 [5]

Angiotensin

III

6.48 x 10⁻⁹ M

(IC50)

2.11 x 10⁻⁹ M

(IC50)
0.33 [4]

Angiotensin-

(1-7)

2.46 x 10⁻⁷ M

(IC50)
>10⁻⁶ M >4 [4]

Non-Peptide PD-123,319
5.60 x 10⁻⁹ M

(IC50)
>10⁻⁶ M >178 [4]

C21 (M024) 0.4 nM (Ki) >10,000 nM >25,000 [6]

Olodanrigan

(EMA401)
- -

Highly

Selective
[1]

Signaling Pathways: A Tale of Two Ligand Types?
Activation of the AT2 receptor by both peptide and non-peptide agonists is known to trigger a

cascade of intracellular signaling events that often oppose the actions of the AT1 receptor. A

key mechanism involves the activation of protein tyrosine phosphatases (PTPs), such as SHP-

1 and PTP1B, which in turn dephosphorylate and inactivate downstream signaling molecules

involved in cell growth and inflammation, including MAP kinases like ERK1/2 and p38 MAPK.[3]

[7] While the general signaling pathways appear to be conserved, subtle differences in the

downstream effects of peptide versus non-peptide ligands may exist and warrant further

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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